Cas no 2172094-70-9 (3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172094-70-9
• MF: C₁₂H₂₀N₆
• MW: 248.327401161194
• CID: 6568012
• PubChem ID: 165863930
• Update Time: 2025-05-19

3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine
• EN300-1592061
• 2172094-70-9

• Inchi： 1S/C12H20N6/c1-7(2)9(5)18-12-10(16-17-18)11(13-6-14-12)15-8(3)4/h6-9H,1-5H3,(H,13,14,15)
• InChI Key： FLJKITOUDUJNFY-UHFFFAOYSA-N
• SMILES： N1(C2C(=C(N=CN=2)NC(C)C)N=N1)C(C)C(C)C

Computed Properties

• Exact Mass: 248.17494466g/mol
• Monoisotopic Mass: 248.17494466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Introduction to 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172094-70-9)

The compound 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine, identified by its CAS number 2172094-70-9, represents a novel heterocyclic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the triazolopyrimidine class, a scaffold that has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of multiple functional groups, including amines and alkyl chains, enhances its reactivity and makes it a promising candidate for further exploration in drug discovery.

In recent years, the development of new therapeutic agents has been heavily influenced by the design of molecules that can modulate complex biological pathways. The triazolopyrimidine core is particularly interesting because it can interact with various targets, such as kinases and other enzymes involved in cell signaling. The specific substitution pattern in 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine suggests that it may have unique properties that could make it effective against diseases characterized by aberrant signaling. For instance, its structure might allow it to inhibit enzymes that are overactive in conditions like cancer or inflammatory disorders.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for the development of new drugs. The combination of a triazolopyrimidine ring with alkyl substituents provides a balance between lipophilicity and solubility, which are critical factors for oral bioavailability. Additionally, the amine groups offer multiple sites for further chemical modification, enabling medicinal chemists to optimize potency and selectivity. This flexibility is particularly valuable in the iterative process of drug design, where small changes in structure can lead to significant improvements in pharmacological properties.

Recent advancements in computational chemistry have accelerated the discovery of novel heterocyclic compounds like 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine. Machine learning models can predict biological activity based on molecular structure, allowing researchers to prioritize candidates for experimental testing. These computational tools have been instrumental in identifying promising scaffolds that might have been overlooked using traditional methods. In this context, the triazolopyrimidine core has emerged as a particularly fruitful area for exploration.

Experimental validation of computational predictions is essential to confirm the potential of new compounds. Initial studies on 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-amine have shown encouraging results in vitro. These preliminary assays have highlighted its ability to interact with specific biological targets, suggesting that it may have therapeutic relevance. For example, its interaction with certain kinases could make it a valuable tool for studying signal transduction pathways or for developing treatments against kinase-dependent diseases.

The synthesis of this compound involves multiple steps that showcase the ingenuity of organic chemistry. The construction of the triazolopyrimidine ring requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to form key bonds within the molecule. These methods not only improve efficiency but also allow for greater precision in constructing complex structures. The introduction of the methylbutan-2-yl and propan-2-yl substituents further demonstrates the synthetic complexity and highlights the compound's potential as a versatile building block.

The pharmacokinetic properties of 3-(3-methylbutan-2-yl)-N-(propan-2-yl)-3H-1,2,3triazolo[4,5-d]pyrimidin-7-am ine are also worthy of consideration. Its molecular structure suggests that it may exhibit good oral bioavailability due to an optimal balance between lipophilicity and polar surface area. Additionally, its stability under various conditions would be crucial for formulation development. Preliminary stability studies have shown that the compound remains intact under typical storage conditions but degrades under extreme pH or temperature changes. This information is vital for ensuring its long-term viability as a drug candidate.

The potential applications of this compound extend beyond oncology and inflammation research. Its unique structure might also be relevant in other therapeutic areas where kinase inhibition is implicated. For instance, studies have suggested that triazolopyrimidines could modulate neurotransmitter release or affect synaptic plasticity in neurological disorders like Alzheimer's disease or Parkinson's disease. While these possibilities require further investigation, 2172094 70 9 represents an exciting starting point for exploring new therapeutic avenues.

Collaborative efforts between academic researchers and industry scientists are essential for translating promising compounds like 2172094 70 9 into clinical reality. Such partnerships leverage complementary expertise and resources to accelerate drug development pipelines. Preclinical studies are underway to evaluate its safety profile and efficacy in animal models before human trials can begin. These studies will provide critical data on dosing regimens and potential side effects.

The regulatory landscape also plays a significant role in bringing new drugs to market efficiently while ensuring patient safety. Regulatory agencies require comprehensive data on chemical composition, pharmacokinetics, toxicity,and clinical efficacy before approving a drug for use by patients worldwide . This rigorous process ensures that only safe an d effective medications reach consumers . However, 2172094 70 9 's innovative structure presents both challenges an d opportunities during regulatory submissions . Its novel chemical nature might necessitate additional testing , but it also stands out as an entity worth careful evaluation .